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Compound of Interest

Compound Name: IR-825

Cat. No.: B15554104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the near-infrared

(NIR) fluorescent dye IR-825 in dimethyl sulfoxide (DMSO) and other organic solvents. This

document is intended for researchers, scientists, and professionals in drug development who

utilize IR-825 in their experimental workflows, particularly in applications such as photothermal

therapy (PTT).

Introduction to IR-825
IR-825 is a heptamethine cyanine dye characterized by its strong absorption in the near-

infrared spectrum. A key feature of its structure is a carboxyl group, which allows for

conjugation to other molecules, making it a valuable tool in the development of targeted

therapeutic and diagnostic agents. Its primary application lies in the field of oncology, where it

is investigated as a photosensitizer in photothermal therapy.

Solubility of IR-825
The solubility of IR-825 is a critical parameter for its effective use in research and drug

development, influencing its formulation, delivery, and biological activity. This section details the

known solubility of IR-825 in various organic solvents.

Quantitative Solubility Data
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Comprehensive quantitative solubility data for IR-825 in a wide range of organic solvents is not

extensively documented in publicly available literature. However, data for its solubility in

dimethyl sulfoxide (DMSO) has been reported.

Data Presentation: Solubility of IR-825

Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility of
IR-825

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13
4.55 mg/mL

(5.52 mM)

Requires

ultrasonic

treatment and

warming to 60°C

for dissolution.

The use of fresh,

anhydrous

DMSO is

recommended as

hygroscopic

DMSO can

negatively impact

solubility.[1]

Dimethylformami

de (DMF)
C₃H₇NO 73.09 Soluble

Quantitative data

not specified.

Note: Further quantitative data for other common organic solvents such as ethanol, methanol,

acetonitrile, and acetone are not readily available in the reviewed literature.

Experimental Protocol: Determination of IR-825
Solubility
The following is a generalized, robust protocol for determining the solubility of a hydrophobic

dye such as IR-825 in an organic solvent. This method is based on the principle of saturating a

solvent with the solute and then quantifying the dissolved amount.
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Objective: To determine the saturation solubility of IR-825 in a given organic solvent at a

specific temperature.

Materials:

IR-825 dye

High-purity organic solvent of interest (e.g., DMSO, DMF, ethanol)

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Thermostatic shaker or incubator

Microcentrifuge

Calibrated micropipettes

Spectrophotometer (UV-Vis or fluorescence)

Cuvettes

Syringe filters (0.22 µm, solvent-compatible)

Methodology:

Preparation of Supersaturated Solution:

Accurately weigh an excess amount of IR-825 (e.g., 10 mg) and transfer it to a clean, dry

vial.

Add a known volume of the organic solvent (e.g., 1 mL) to the vial.

Tightly cap the vial to prevent solvent evaporation.

Vortex the mixture vigorously for 2 minutes to facilitate initial dissolution.

Equilibration:
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Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C)

for a defined period (typically 24-48 hours) to ensure equilibrium is reached. The

continuous agitation ensures the solvent remains saturated.

Separation of Undissolved Solute:

After equilibration, centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to

pellet the undissolved IR-825.

Carefully collect the supernatant using a micropipette, ensuring no solid particles are

disturbed.

For further clarification, filter the supernatant through a 0.22 µm syringe filter compatible

with the organic solvent.

Quantification of Dissolved IR-825:

Prepare a series of standard solutions of IR-825 in the same solvent with known

concentrations.

Measure the absorbance or fluorescence of the standard solutions at the wavelength of

maximum absorbance (λmax) for IR-825 to generate a standard curve.

Dilute the filtered supernatant with a known factor to bring its concentration within the

linear range of the standard curve.

Measure the absorbance or fluorescence of the diluted supernatant.

Use the standard curve to determine the concentration of IR-825 in the diluted sample and

calculate the concentration in the original saturated solution, accounting for the dilution

factor.

Data Reporting:

Express the solubility in mg/mL and mM, specifying the solvent and the temperature at

which the measurement was performed.
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Visualizations: Workflows and Signaling Pathways
The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow for in vitro photothermal therapy using IR-825 and the subsequent signaling pathway

leading to apoptosis.

Experimental Workflow for In Vitro Photothermal
Therapy

Preparation

Treatment

Analysis

Seed Cancer Cells in Culture Plates

Incubate Cells with IR-825

Prepare IR-825 Solution in DMSO

Dilute IR-825 in Culture Medium

Irradiate with NIR Laser (e.g., 808 nm)

Assess Cell Viability (e.g., MTT Assay) Analyze Apoptosis (e.g., Flow Cytometry) Microscopy Imaging

Click to download full resolution via product page

In Vitro Photothermal Therapy Workflow
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Signaling Pathway of Photothermal Therapy-Induced
Apoptosis
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Mitochondrial (Intrinsic) Pathway

Caspase Cascade

Cellular Outcome
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IR-825
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Caspase-3 Activation
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Apoptosis
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Click to download full resolution via product page

PTT-Induced Apoptosis Signaling

Conclusion
The near-infrared dye IR-825 demonstrates solubility in DMSO, a crucial characteristic for its

application in biological research, particularly in the formulation for photothermal therapy

studies. While comprehensive quantitative solubility data in a broader range of organic solvents

remains to be fully elucidated, the provided information and protocols offer a foundational guide

for researchers. The visualization of the experimental workflow and the underlying apoptotic

signaling pathway provides a clear framework for designing and understanding experiments

involving IR-825-mediated photothermal therapy. Further research into the solubility of IR-825
in other pharmaceutically acceptable solvents will be beneficial for its potential translation into

clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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